3-Methyl-1-(4-methylpyridin-3-yl)butan-1-one

• CAS RN: 435273-41-9
• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 3-methyl-1-(4-methylpyridin-3-yl)butan-1-one
• InChI: InChI=1S/C11H15NO/c1-8(2)6-11(13)10-7-12-5-4-9(10)3/h4-5,7-8H,6H2,1-3H3
• InChI Key: BJUUQJJXYSGLAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)C(=O)CC(C)C

Description

3-Methyl-1-(4-methylpyridin-3-yl)butan-1-one is a useful research compound. Its molecular formula is C11H15NO and its molecular weight is 177.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-methylnicotinonitrile (5.00 g) in diethyl ether (75 ml) was cooled to 5C and a solution (ca. 0.8 M, 78 ml) of isobutylmagnesium bromide in diethyl ether was gradually added thereto. The mixture was heated under reflux for 24 hrs. and added to 1N hydrochloric acid (400 ml). The mixture was stirred at room temperature for 2 hrs. The reaction mixture was neutralized, and extracted with ethyl acetate. The organic layer was dried and concentrated, and the residue was subjected to silica gel column chromatography (eluent, hexane:ethyl acetate=3:1) for purification to give the title compound (3.20 g) as a pale-yellow oil.